Cas no 167818-24-8 ((2S,3S)-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,5S,6S)-5-Hydroxy-2,2,6-trimethylcyclohexyl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohexan-1-one)

• Product Name: (2S,3S)-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,5S,6S)-5-Hydroxy-2,2,6-trimethylcyclohexyl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohexan-1-one
• CAS No: 167818-24-8
• MF: C₄₀H₅₈O₂
• MW: 570.887332439423
• CID: 160408
• Update Time: 2024-03-01

(2S,3S)-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,5S,6S)-5-Hydroxy-2,2,6-trimethylcyclohexyl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• b,b-Caroten-4-one, 5,5',6,6'-tetrahydro-4'-hydroxy-,(4'S,5S,5'S,6S,6'S,9-cis,9'-cis)- (9CI)
• (9Z,9'Z)-4'-Hydroxy-5,6,5',6'-tetrahydro-b,b-caroten-4-one
• Cucumariaxanthin B
• (4'S,5S,5'S,6S,6'S)-4'-Hydroxy-5,5',6,6'-tetrahydro-beta,beta-carotene-4-one
• (2S,3S)-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,5S,6S)-5-Hydroxy-2,2,6-trimethylcyclohexyl]-3,7,
• (2S,3S)-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(1S,5S,6S)-5-Hydroxy-2,2,6-trimethylcyclohexyl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohexan-1-one

• Inchi： 1S/C40H58O2/c1-29(17-13-19-31(3)21-23-35-33(5)37(41)25-27-39(35,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-36-34(6)38(42)26-28-40(36,9)10/h11-24,33-37,41H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+/t33-,34-,35-,36-,37-/m0/s1
• InChI Key： PTEUXLLYOIVZFO-CDSIZDLZSA-N
• SMILES： O[C@H]1CCC(C)(C)[C@@H](/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H]2[C@H](C)C(CCC2(C)C)=O)/C)/C)[C@@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1190
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids